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Compound of Interest

Compound Name: 1-(3-Propoxyphenyl)ethanone
CAS No.: 121704-77-6
Cat. No.: B1276270
Get Quote
. J

Executive Summary

1-(3-Propoxyphenyl)ethanone (CAS: 121704-77-6), also known as 3'-Propoxyacetophenone,
is a functionalized aromatic ketone widely utilized as a versatile intermediate in organic
synthesis and medicinal chemistry.[1] Its structural moti—an acetophenone core with a meta-
alkoxy substituent—makes it a critical building block for developing sodium channel blockers,
anti-arrhythmic agents (structural analogs of propafenone), and functionalized polymers.

This guide provides a rigorous safety and handling framework. Given the limited specific
toxicological data available in public registries for this exact CAS number, the safety protocols
herein are derived from Structure-Activity Relationships (SAR) using closely related analogs
(3'-methoxyacetophenone and acetophenone). This approach ensures a conservative, high-
safety margin for researchers.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6]1[7][8][9]

Table 1: Chemical Specifications
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Property Data

IUPAC Name 1-(3-Propoxyphenyl)ethanone

CAS Number 121704-77-6

Molecular Formula C11H1402

Molecular Weight 178.23 g/mol

SMILES CCCOC1=CC=CC(=C1)C(=0)C
Physical State Liquid to Low-Melting Solid (Ambient)
Boiling Point (Est.) 260-270°C (at 760 mmHgQ)

Flash Point (Est.) >110°C (Closed Cup) - Combustible

Solubilit Soluble in organic solvents (DCM, EtOAc,
olubility _
MeOH); Insoluble in water

Hazard Identification (GHS Classification)

Based on Read-Across from 3'-Methoxyacetophenone (CAS 586-37-8)

As a Senior Scientist, | categorize this substance under Warning severity. It is not
spontaneously explosive or pyrophoric, but it poses significant irritation risks typical of alkyl-aryl
ketones.

Signal Word:WARNING
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Hazard Class Category Hazard Statement Code
o Harmful if swallowed.

Acute Toxicity (Oral) 4 2] H302
Skin Causes skin irritation.

2 H315

Corrosion/Irritation

[3114][21[5]

o Causes serious eye
Eye Damage/Irritation 2A o H319
irritation.[4][2]

STOT - Single May cause respirator
g 3 Y P Y H335

Exposure irritation.[6]

Precautionary Principle: Treat as a potential skin sensitizer. Long-chain alkoxy acetophenones
can penetrate the stratum corneum more effectively than their methoxy counterparts.

Safe Handling Protocols
Engineering Controls

o Fume Hood: Mandatory.[7] All open-vessel operations (weighing, transfer, reaction setup)
must occur within a certified chemical fume hood operating at a face velocity of 80—100 fpm.

 Inert Atmosphere: While not strictly pyrophoric, the ketone alpha-position is susceptible to
autoxidation over prolonged exposure to air. Store and handle under Nitrogen (

) or Argon (

) for purity retention.

Personal Protective Equipment (PPE) Decision Matrix

Effective safety is dynamic. Use the following logic flow to determine the required PPE based
on your operational scale.
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Operation Assessment

Scale of Operation?

Analytical / Small Scale Prep / Bulk Scale
(<59) (> 59)

LEVEL 1 PPE:
Nitrile Gloves (0.11mm)
Safety Glasses
Lab Coat

Risk of Splash/Aerosol?

Low Splash Risk \High Splash/Heat Risk

LEVEL 2 PPE:

Double Nitrile or Butyl Gloves LEVEL 3 PPE:

Add Face Shield

SEillesl) C e 22 Add Apron/Sleeves

Lab Coat

Click to download full resolution via product page

Figure 1: Dynamic PPE selection logic based on operational scale and risk assessment.

Storage & Stability

Temperature: Store at 2—8°C (Refrigerated). While stable at room temperature, cooler
storage prevents slow discoloration (oligomerization).

Container: Amber glass vials with Teflon-lined caps. Avoid polyethylene (PE) for long-term
storage as ketones can leach plasticizers.

Incompatibility: Segregate from strong oxidizing agents (e.g.,
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) and strong bases (which can induce aldol condensation).

Emergency Response & Waste Management
Spill Response Workflow

In the event of a spill, immediate and decisive action is required to prevent contamination

spreading.

Evacuate Area
(If >100mL or outside hood)
Assess Volume & Location

Spill Detected
ontain with Vermiculite Collect in Sealed Waste Bag

Low Risk

Report to EHS

(Goggles, Double Gloves) Wash Surface with Soap/Water

Click to download full resolution via product page
Figure 2: Step-by-step spill response protocol ensuring personnel safety and containment.

First Aid Measures

e Eye Contact: Flush immediately with water for 15 minutes. Mechanism: Ketones defat the
corneal epithelium; immediate dilution is critical to prevent opacity.

o Skin Contact: Wash with soap and water.[4][7] Do not use organic solvents (ethanol/acetone)
to clean skin, as this enhances transdermal absorption.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water.[5][7] Call a poison control

center.

Waste Disposal[13]

» Classification: Non-halogenated organic solvent waste.

e Protocol: Dissolve in a combustible solvent (e.g., acetone) and incinerate in a licensed
chemical incinerator equipped with an afterburner and scrubber.
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Synthesis & Application Context

Scientist-to-Scientist Note: 1-(3-Propoxyphenyl)ethanone is rarely the end product. It is
primarily a electrophilic scaffold. The ketone moiety is susceptible to nucleophilic attack
(Grignard, Hydride reduction) or alpha-functionalization.

Common Reaction Workflow (Example): Alpha-Bromination To synthesize alpha-bromo
ketones (useful for heterocycle synthesis), researchers often brominate this compound.

¢ Reagents:

in Glacial Acetic Acid or
in EtOAC.

» Safety Critical: The product of this reaction (an alpha-bromo ketone) is a potent lachrymator.

o Rule: If converting 1-(3-Propoxyphenyl)ethanone to its alpha-bromo derivative, treat the
product as a tear gas agent. Handle only in a high-efficiency hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: 1-(3-Propoxyphenyl)ethanone Safety
& Handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1276270/docs#technical-guide-1-3-propoxyphenyl-

ethanone-safety-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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